Cas no 112851-89-5 (1,4-Benzenediol,2-[(tricyclo[3.3.1.13,7]dec-1-ylimino)methyl]-)

• Product Name: 1,4-Benzenediol,2-[(tricyclo[3.3.1.13,7]dec-1-ylimino)methyl]-
• CAS No: 112851-89-5
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 143695
• PubChem ID: 64583
• Update Time: 2025-04-19

1,4-Benzenediol,2-[(tricyclo[3.3.1.13,7]dec-1-ylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2-[(tricyclo[3.3.1.13,7]dec-1-ylimino)methyl]-
• (6E)-6-[(1-adamantylamino)methylidene]-4-hydroxycyclohexa-2,4-dien-1-one
• oxphaman
• (6E)-4-hydroxy-6-[(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)methylidene]cyclohexa-2,4-dien-1-one
• 1-(2,5-Dihydroxybenzylidene)aminoadamantane
• 1,4-Benzenediol, 2-((tricyclo(3.3.1.13,7)dec-1-ylimino)methyl)-
• Zimet 47-79
• M-516
• ZIMET-47/79
• 2-[(Tricyclo[3.3.1.13,7]decan-1-ylimino)methyl]-1,4-benzenediol
• 112851-89-5
• N-(2,5-dihydroxybenzylidene)-1-aminoadamantane
• 2-(1-adamantyliminomethyl)benzene-1,4-diol
• 1-(2,5-dihydroxybenzylidene) amino-adamantan

• Inchi： 1S/C17H21NO2/c19-15-1-2-16(20)14(6-15)10-18-17-7-11-3-12(8-17)5-13(4-11)9-17/h1-2,6,10-13,19-20H,3-5,7-9H2/b18-10+
• InChI Key： KSFHABYHDIUGKU-VCHYOVAHSA-N
• SMILES： OC1C=CC(=CC=1/C=N/C12CC3CC(CC(C3)C1)C2)O

Computed Properties

• Exact Mass: 271.15733
• Monoisotopic Mass: 271.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 3.4

Experimental Properties

• Density: 1.24
• Boiling Point: 402.2°C at 760 mmHg
• Flash Point: 197°C
• Refractive Index: 1.627
• PSA: 49.33